Cas no 1421466-62-7 (N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}furan-3-carboxamide)

• Product Name: N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}furan-3-carboxamide
• CAS No: 1421466-62-7
• MF: C₁₅H₁₁NO₃S₂
• MW: 317.382741212845
• CID: 6339178
• PubChem ID: 71803376
• Update Time: 2025-08-03

N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}furan-3-carboxamide
• F6413-0224
• N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)furan-3-carboxamide
• VU0548020-1
• N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]furan-3-carboxamide
• AKOS024555099
• 1421466-62-7
• N-{[5-(THIOPHENE-2-CARBONYL)THIOPHEN-2-YL]METHYL}FURAN-3-CARBOXAMIDE

• Inchi： 1S/C15H11NO3S2/c17-14(12-2-1-7-20-12)13-4-3-11(21-13)8-16-15(18)10-5-6-19-9-10/h1-7,9H,8H2,(H,16,18)
• InChI Key： QTBWTJCESFKZJD-UHFFFAOYSA-N
• SMILES： S1C(C(C2=CC=CS2)=O)=CC=C1CNC(C1=COC=C1)=O

Computed Properties

• Exact Mass: 317.01803556g/mol
• Monoisotopic Mass: 317.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Additional information on N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}furan-3-carboxamide

N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide: A Comprehensive Overview

N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide, also known by its CAS number 1421466-62-7, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines thiophene and furan moieties, making it a promising candidate for exploring novel chemical reactivity and biological activity. Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, paving the way for its exploration in drug discovery, materials science, and catalysis.

The molecular structure of N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide is intriguing due to the presence of two thiophene rings and a furan ring. The thiophene moiety, known for its aromaticity and stability, plays a crucial role in determining the electronic properties of the compound. The furan ring, on the other hand, introduces additional reactivity due to its electron-rich nature. The combination of these functional groups creates a versatile platform for studying intermolecular interactions and designing new chemical reactions.

Recent studies have highlighted the potential of N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide as a building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for drug design. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a scaffold for developing bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

In addition to its medicinal applications, N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide has shown promise in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent experiments have revealed that this compound can act as an efficient charge transport material in organic light-emitting diodes (OLEDs). The ability of this compound to facilitate electron mobility without compromising stability has drawn significant attention from researchers in the field of optoelectronics.

The synthesis of N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring through cyclization reactions, followed by the introduction of the furan moiety via nucleophilic substitution or coupling reactions. Recent advancements in catalysis have enabled higher yields and better control over stereochemistry, making the synthesis more efficient and scalable.

From an environmental perspective, N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide has been studied for its biodegradability and eco-friendly properties. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, making it less likely to accumulate in ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable use.

In conclusion, N-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Furan-3-Carboxamide is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing scientific research. As ongoing studies continue to uncover its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.